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Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Frequently Asked Questions

e Q1: What is the basic structure and isomerism of dodemorph? Dodemorph exhibits cis—trans
isomerism due to the presence of two chiral centres in its morpholine ring structure [1]. It is typically

used as a mixed isomeric product [1].

o Chemical Name: 4-cyclododecyl-2,6-dimethylmorpholine acetate [1]

o Chemical Formula: C20H39NOs [2] [1]

o Mode of Action: Systemic fungicide with protective and curative action. It inhibits sterol
biosynthesis in membranes and is classified under FRAC code 5 [1].

¢ Q2: How do the diastereomers differ in their biological activity? Research indicates that the
diequatorial (cis-) form of dodemorph expresses higher antibacterial activity than the axial-equatorial
(trans-) form. The partition of diastereomers between cells and the medium has been found to correlate

strictly with their toxicity [3].

e Q3: What is the primary mechanism that makes the diastereomer ratio important? The key
mechanism is the stereospecific degradation of the diastereomers by plant-associated bacteria [3].
Different bacterial species degrade the diastereomers at different rates. The study found that the meso-
(RS)-diastereomer was degraded more intensively than the trans-(SS and RR)-forms in bacteria like

Corynebacterium betae, Erwinia uredovora, and Pseudomonas fluorescens [3]. This metabolic step
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changes the ratio of diastereomers in the medium, which in turn influences the antifungal performance

against target fungi [3].

e Q4: What is the consequence of this stereospecific degradation on antifungal performance? The
change in diastereomer ratio caused by bacterial degradation can enhance the fungistatic effect through
synergistic joint action. It was demonstrated that changing the ratio of diastereomers noticeably

increased the fungistatic effect of morpholine derivatives against Botrytis cinerea due to this synergy

[3].

Experimental Protocols & Data

Protocol: Investigating Stereospecific Degradation by Bacteria This protocol is adapted from research

studying how bacteria alter the diastereomer ratio of dodemorph [3].

e Bacterial Cultivation: Grow selected plant-associated bacterial strains (e.g., Corynebacterium
betae, Erwinia uredovora, Pseudomonas fluorescens) in an appropriate liquid medium [3].

e Exposure to Dodemorph: Add a known concentration and initial ratio of dodemorph diastereomers
to the bacterial cultures.

¢ Incubation and Sampling: Incubate the cultures under controlled conditions. Take samples from the
medium at regular time intervals over the course of the experiment.

e Extraction and Analysis: Extract dodemorph from the medium samples. Analyze the extracts using
a chiral chromatographic method (e.g., Chiral-HPLC) to quantify the concentration of each
diastereomer remaining at each time point.

¢ Data Analysis: Calculate the degradation rate for each diastereomer and compare how the ratio
changes over time in the different bacterial cultures.

The workflow for this key experiment is summarized below:
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The table below summarizes findings from the key study on this topic [3].

Parameter Finding / Value Experimental Context

Relative Activity | Diequatorial (cis-) form > Axial-equatorial (trams-) form [3] | Antibacterial activity

assessment | Degradation Rate | meso-(RS)-diastereomer > trans-(SS and RR)-forms [3] | In cultures of
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Corynebacterium betae, Erwinia uredovora, and Pseudomonas fluorescens | Functional Outcome

Synergistic joint action enhances fungistatic effect [3] | Against Botrytis cinerea after ratio change |

Troubleshooting Guide

Problem Possible Cause Suggested Solution

Variable antifungal Stereospecific degradation by the  Characterize the bacterial community
efficacy in different plant  native plant microbiome altering at the application site. Consider
environments. the diastereomer ratio [3]. formulants that inhibit specific

degrading bacteria.

Decreasing fungistatic Shifting diastereomer ratio in the Monitor the diastereomer ratio in the
activity over time post- medium due to preferential application medium over time to
application. bacterial degradation [3]. confirm the shift.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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